Cas no 1775455-29-2 ([1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)-)

• Product Name: [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)-
• CAS No: 1775455-29-2
• MF: C₁₆H₁₄FN₅O₃
• MW: 343.312466144562
• MDL: MFCD29009923
• CID: 5162120
• Update Time: 2025-07-22

[1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)-

• MDL： MFCD29009923
• Inchi： 1S/C16H14FN5O3/c17-11-3-1-10(2-4-11)12-9-22-14(15(23)18-12)13(19-20-22)16(24)21-5-7-25-8-6-21/h1-4,9H,5-8H2,(H,18,23)
• InChI Key： XJSLEKXOAIJAAP-UHFFFAOYSA-N
• SMILES： C12=C(C(N3CCOCC3)=O)N=NN1C=C(C1=CC=C(F)C=C1)NC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)-

Introduction to [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- (CAS No. 1775455-29-2)

[1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various diseases. The unique structural features of this molecule make it a subject of intense research interest, especially in the context of its pharmacological properties and mechanisms of action.

The chemical structure of [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- incorporates multiple functional groups that contribute to its biological activity. The triazolo-pyrazine core is a well-known scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. The presence of a 4-fluorophenyl group at the 6-position and a 4-morpholinylcarbonyl group at the 3-position further enhances its pharmacological profile by introducing specific electronic and steric effects that can modulate its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- exhibits significant binding affinity to certain enzymes and receptors involved in critical cellular pathways. This has opened up new avenues for the development of drugs targeting conditions such as cancer, inflammation, and neurological disorders.

In the realm of oncology research, [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in tumor growth and progression. Preliminary studies have demonstrated its ability to disrupt signaling pathways that are often overactive in cancer cells. The fluorine atom in the 4-fluorophenyl group plays a crucial role in enhancing the binding affinity and selectivity of this compound towards its target enzymes.

The morpholinylcarbonyl group at the 3-position contributes to the compound's solubility and bioavailability, which are essential factors for its efficacy as a drug candidate. Additionally, this group can serve as a site for further chemical modification to optimize pharmacokinetic properties and reduce potential side effects. The combination of these structural features makes [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- a promising candidate for further development in therapeutic applications.

Current research is also exploring the potential of this compound as an anti-inflammatory agent. Inflammatory processes are implicated in a wide range of diseases beyond cancer, including autoimmune disorders and cardiovascular conditions. Studies have shown that [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. These findings suggest that this compound may have broad therapeutic implications.

Another area of interest is the potential application of [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-(4-fluorophenyl)-3-(4-morpholinylcarbonyl)- in treating neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Preliminary studies have indicated that this compound can interfere with these pathological processes by inhibiting proteasomal degradation and reducing oxidative damage to neural cells.

The synthesis of [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one derivatives has been optimized to achieve high yields and purity levels suitable for preclinical studies. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts have resulted in scalable production processes that can support further development towards clinical trials.

In conclusion,[1], [2], [3], [1775455-29-2]. The multifaceted pharmacological properties make it a valuable tool for researchers exploring new therapeutic strategies across various disease areas.